Cas no 71028-76-7 (2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-)

• Product Name: 2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-
• CAS No: 71028-76-7
• MF: C₆H₇O₄
• MW: 143.117382287979
• CID: 546233
• PubChem ID: 71404762
• Update Time: 2025-04-19

2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-methyl-, 1-methyl ester, (Z)-
• 4-methoxy-3-methyl-4-oxobut-2-enoate
• 71028-76-7
• DTXSID90825587

• Inchi： 1S/C6H8O4/c1-4(3-5(7)8)6(9)10-2/h3H,1-2H3,(H,7,8)/p-1
• InChI Key： BGMFJTUTJOZHHZ-UHFFFAOYSA-M
• SMILES： O(C)C(C(=CC(=O)[O-])C)=O

Computed Properties

• Exact Mass: 143.03441
• Monoisotopic Mass: 143.03443370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43